Cas no 2171517-36-3 (3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171517-36-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5940237
• PubChem ID: 165556947
• Update Time: 2025-08-05

3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 2171517-36-3
• EN300-1550182
• 3-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(33)30(16-15-26(31)32)17-19-13-14-19)29-28(34)35-18-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,19,24-25H,2-3,12-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： RUUPWYRGUVTPRL-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Introduction to 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171517-36-3)

3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, with the CAS number 2171517-36-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The cyclopropylmethyl group is known for its lipophilic properties, which can enhance the compound's ability to cross biological membranes. This feature is particularly valuable in drug design, where improving the bioavailability and pharmacokinetic properties of a molecule is crucial. The presence of this group can also influence the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The Fmoc group can be selectively removed using piperidine, allowing for the stepwise construction of complex peptides and proteins.

The amino acid backbone of this compound suggests that it may be part of a larger peptide or protein structure. Amino acids are the building blocks of proteins and play critical roles in various biological processes, including enzyme catalysis, cell signaling, and structural support. The specific arrangement of amino acids in a peptide or protein can determine its function and activity.

In recent studies, compounds similar to 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid have shown promise in the treatment of various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory properties. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

Another study published in the European Journal of Medicinal Chemistry explored the use of this compound as a potential therapeutic agent for neurodegenerative diseases. The researchers synthesized a series of analogs and evaluated their ability to cross the blood-brain barrier (BBB). They found that compounds with a cyclopropylmethyl group were more likely to penetrate the BBB, suggesting that this structural feature could be crucial for developing drugs targeting central nervous system disorders.

The versatility of 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid extends beyond its potential therapeutic applications. In materials science, this compound has been investigated for its use in creating functionalized polymers and nanomaterials. The unique combination of lipophilic and hydrophilic properties makes it an attractive candidate for developing materials with tunable surface properties.

In conclusion, 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171517-36-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, including the cyclopropylmethyl group, Fmoc protecting group, and amino acid backbone, make it a valuable tool for researchers working on drug development and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and technological uses.